Cas no 110704-48-8 (5-Bromo-2-(chloromethyl)-1,3-benzoxazole)

5-Bromo-2-(chloromethyl)-1,3-benzoxazole structure
110704-48-8 structure
Product Name:5-Bromo-2-(chloromethyl)-1,3-benzoxazole
CAS No:110704-48-8
MF:C8H5BrClNO
MW:246.488400220871
MDL:MFCD10696614
CID:1075205
PubChem ID:14204208
Update Time:2025-04-20

5-Bromo-2-(chloromethyl)-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-(chloromethyl)-1,3-benzoxazole
    • 5-bromo-2-(chloromethyl)Benzoxazole
    • 5-Bromo-2-chloromethyl-benzooxazole
    • 2-(Chloromethyl)-5-bromo-1,3-benzoxazole
    • J-516835
    • 5-bromo-2-(chloromethyl)-Benzoxazole
    • GC-0713
    • SCHEMBL2323307
    • CWONURXPYBVLGQ-UHFFFAOYSA-N
    • AKOS005072735
    • SY130179
    • DTXSID50557377
    • CS-0441157
    • DB-317240
    • AC2936
    • 5-Bromo-2-(chloromethyl)benzo[d]oxazole
    • EN300-210052
    • MFCD10696614
    • 5-bromo-2-chloromethyl-benzoxazole
    • A922320
    • 110704-48-8
    • 2-Chloromethyl-5-bromobenzoxazole
    • MDL: MFCD10696614
    • Inchi: 1S/C8H5BrClNO/c9-5-1-2-7-6(3-5)11-8(4-10)12-7/h1-3H,4H2
    • InChI Key: CWONURXPYBVLGQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)N=C(CCl)O2

Computed Properties

  • Exact Mass: 244.92430g/mol
  • Monoisotopic Mass: 244.92430g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Melting Point: 68-70°

5-Bromo-2-(chloromethyl)-1,3-benzoxazole Security Information

  • HazardClass:IRRITANT
  • Storage Condition:Sealed in dry,2-8°C

5-Bromo-2-(chloromethyl)-1,3-benzoxazole Pricemore >>

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